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Compound of Interest

Compound Name: Rediocide C

Cat. No.: B15557569

Get Quote

Introduction

Rediocide C, a diterpenoid natural product, has demonstrated inhibitory activity against

Mycobacterium tuberculosis, the causative agent of tuberculosis. This document provides a

detailed protocol for determining the in vitro antimycobacterial activity of Rediocide C using the

Resazurin Microtiter Assay (REMA). This colorimetric assay is a simple, rapid, and cost-

effective method for assessing the viability of mycobacteria and is suitable for screening

potential antimycobacterial compounds.

Mechanism of Action

Diterpenoids, the class of compounds to which Rediocide C belongs, are known to exert

antimycobacterial effects through various mechanisms. While the specific signaling pathway of

Rediocide C in Mycobacterium tuberculosis has not been fully elucidated, it is hypothesized

that like other diterpenes, it may disrupt the integrity of the mycobacterial cell membrane or

interfere with essential cellular processes. This disruption can lead to the inhibition of bacterial

growth and, ultimately, cell death.
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The antimycobacterial activity of Rediocide C against Mycobacterium tuberculosis has been

quantified, with a reported Minimum Inhibitory Concentration (MIC) value. The MIC is the

lowest concentration of an antimicrobial agent that prevents the visible growth of a

microorganism after overnight incubation.

Compound Organism MIC (mM)
Reference
Compound

Organism MIC (mM)

Rediocide C

Mycobacteriu

m

tuberculosis

3.84[1] Kanamycin

Mycobacteriu

m

tuberculosis

4.29[1]

Rediocide G

Mycobacteriu

m

tuberculosis

3.84[1] Streptomycin

Mycobacteriu

m

tuberculosis

(10x more

potent than

Rediocide C)

Experimental Protocols
This section details the Resazurin Microtroller Assay (REMA) for determining the Minimum

Inhibitory Concentration (MIC) of Rediocide C against Mycobacterium tuberculosis.

Materials and Reagents

Rediocide C

Mycobacterium tuberculosis H37Rv (or other relevant strains)

Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol and 10% (v/v) ADC (Albumin-

Dextrose-Catalase) or OADC (Oleic Acid-Albumin-Dextrose-Catalase)

Resazurin sodium salt powder

Sterile distilled water

Dimethyl sulfoxide (DMSO)

Sterile 96-well microplates (flat bottom)
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Sterile tubes for dilution

Incubator (37°C)

Biosafety cabinet (Class II or higher)

Preparation of Solutions

Rediocide C Stock Solution: Prepare a stock solution of Rediocide C in DMSO. The exact

concentration will depend on the desired final concentration range for testing. For example, a

10 mM stock solution can be prepared. Note: As Rediocide C is a natural product, ensure it

is fully dissolved. Gentle warming or sonication may be required.

Resazurin Solution (0.01% w/v): Dissolve 10 mg of resazurin sodium salt in 100 mL of sterile

distilled water. Filter-sterilize the solution and store it protected from light at 4°C for up to one

week.[2]

Mycobacterial Inoculum: Culture M. tuberculosis in Middlebrook 7H9 broth until it reaches

the mid-log phase of growth (typically an optical density at 600 nm of 0.4-0.8). Adjust the

turbidity of the bacterial suspension with fresh broth to match a 0.5 McFarland standard. This

corresponds to approximately 1-5 x 10^7 CFU/mL.

Assay Procedure

Plate Setup: In a 96-well microplate, add 100 µL of sterile Middlebrook 7H9 broth to all wells.

Compound Dilution:

Add 100 µL of the Rediocide C stock solution to the first well of a row.

Perform serial two-fold dilutions by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the desired number of wells.

The final volume in each well will be 100 µL.

Controls:

Positive Control: Wells containing mycobacteria and no drug.
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Negative Control: Wells containing medium only (no mycobacteria, no drug).

Solvent Control: Wells containing mycobacteria and the highest concentration of DMSO

used in the assay.

Inoculation: Add 100 µL of the prepared mycobacterial inoculum to each well (except the

negative control wells). This will bring the final volume in each well to 200 µL and dilute the

compound concentrations by a factor of two.

Incubation: Seal the plate with a sterile plate sealer or place it in a humidified container and

incubate at 37°C for 5-7 days.

Addition of Resazurin: After the incubation period, add 30 µL of the 0.01% resazurin solution

to each well.[2]

Final Incubation: Re-incubate the plate at 37°C for 24-48 hours.

Reading Results: Observe the color change in the wells.

Blue: Inhibition of bacterial growth.

Pink/Purple: Bacterial growth (resazurin is reduced to resorufin).

The MIC is the lowest concentration of Rediocide C that prevents the color change from

blue to pink.

Visualizations
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General Mechanism of Diterpenoids against Mycobacteria

Rediocide C
(Diterpenoid)

Mycobacterial Cell Membrane

Interacts with

Inhibition of Essential
Cellular Processes

May also directly affect

Membrane Disruption/
Pore Formation

Leads to

Inhibition of Bacterial Growth
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REMA Protocol Workflow for Rediocide C

PreparationAssay Execution

Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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